MART-1(100-116)
Description
Melanoma antigen recognized by T-cells 1; MART-1
Scientific Research Applications
Immunotherapy in Melanoma MART-1 is recognized as a melanoma-specific antigen and has been studied extensively for its role in melanoma treatment. Research demonstrates that MART-1 specific T cells can be generated from peripheral blood and tumor-infiltrating lymphocytes of melanoma patients through in vitro stimulation with MART-1 epitopes. These T cells exhibit specificity in lysing melanoma cells and releasing cytokines in response to MART-1 positive melanoma cells, highlighting its potential in immunotherapy for melanoma patients (Rivoltini et al., 1995).
Role in Melanogenesis MART-1 plays a significant role in melanogenesis. It forms a complex with the melanosomal protein Pmel17 and affects its expression, stability, trafficking, and processing required for melanosome structure and maturation. This relationship suggests that MART-1 is indispensable for melanosome function and thus, crucial in regulating mammalian pigmentation (Hoashi et al., 2005).
Diagnostic and Prognostic Applications MART-1 is a valuable diagnostic marker in melanocytic lesions. Its expression in melanoma lesions is correlated with HLA-A2 expression, which is a relevant factor in the immune response. This correlation provides insights into the prognosis of melanoma and aids in selecting patients for MART-1 based immunotherapy (Kageshita et al., 2001).
Vaccine Development MART-1 has been a focus in developing melanoma vaccines. Clinical trials using MART-1 immunization with recombinant viruses or MART-1 peptides have shown promise. The development of a MART-1 polynucleotide vaccine has progressed, with successful elicitation of MART-1 specific immune responses in animal models, paving the way for new approaches in melanoma treatment (Lee et al., 2000).
properties
sequence |
APPAYEKLSAEQSPPPY |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma antigen recognized by T-cells 1 (100-116);MART-1(100-116) |
Origin of Product |
United States |
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